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Compound of Interest

Compound Name: Calcium oxytetracycline

Cat. No.: B3429065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of calcium
oxytetracycline in aquaculture research, including its mechanism of action, efficacy against

common pathogens, recommended dosages, and necessary withdrawal periods to ensure food

safety. Detailed experimental protocols for the preparation of medicated feed, administration via

bath treatment, and analysis of tissue residues are also provided.

Mechanism of Action
Oxytetracycline is a broad-spectrum bacteriostatic antibiotic that inhibits protein synthesis in

susceptible bacteria.[1][2][3] It binds to the 30S ribosomal subunit, preventing the attachment of

aminoacyl-tRNA to the ribosomal acceptor (A) site.[1][2] This action effectively blocks the

addition of new amino acids to the growing peptide chain, thereby halting protein synthesis and

inhibiting bacterial growth and multiplication. The host's immune system is then able to

eliminate the inhibited bacteria.

Efficacy Against Key Aquaculture Pathogens
Oxytetracycline has demonstrated efficacy against a wide range of Gram-positive and Gram-

negative bacteria that are pathogenic to aquacultured species. The minimum inhibitory

concentration (MIC) is a key indicator of the antibiotic's potency against a specific pathogen.
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Pathogen Fish Species MIC Range (µg/mL) Reference

Aeromonas hydrophila Catla 0.25

Aeromonas

salmonicida
Multiple 0.09 - 0.19

Edwardsiella ictaluri Multiple 0.5 - 64.0

Edwardsiella piscicida Multiple 0.5 - 64.0

Edwardsiella tarda Multiple 0.5 - 64.0

Flavobacterium

columnare
Multiple 0.5 - 64.0

Streptococcus iniae Tilapia 0.25 - 0.50

Streptococcus iniae Multiple 0.5 - 16.0

Streptococcus

agalactiae
Multiple 0.5 - 2.0

Vibrio spp. Shrimp 1.0 - 512

Yersinia ruckeri Rainbow Trout 0.5 - 4.0

Recommended Dosages and Administration
The administration of oxytetracycline in aquaculture is primarily through medicated feed or bath

treatments. The choice of administration route and dosage depends on the fish species, age,

water temperature, and the specific disease being treated.

Oral Administration (Medicated Feed)
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Fish Species Disease
Dosage (mg/kg
fish/day)

Duration Reference

Salmonids
Furunculosis,

Septicemia
55 - 83 10 days

Channel Catfish

Bacterial

Hemorrhagic

Septicemia

55 - 83 10 days

Tilapia Streptococcosis 50 - 100 14 days

Sunshine Bass

Systemic

Bacterial

Infections

82.8 10 days

Nile Tilapia

Systemic

Bacterial

Infections

82.8 10 days

Summer

Flounder

Systemic

Bacterial

Infections

82.8 10 days

Walleye

Systemic

Bacterial

Infections

82.8 10 days

Stinging Catfish

Systemic

Bacterial

Infections

80 30 days

Hybrid Catfish

Systemic

Bacterial

Infections

50 -

Bath Administration
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Fish Species
Concentration
(mg/L)

Duration Frequency Reference

General

Aquarium Fish
100 - 400 1 hour Daily for 10 days

Salmonids &

Others
20 1 hour

Up to 4

consecutive days

Giant Danio 400 12 hours Daily

Walleye Fry 700 6 hours Single treatment

Tissue Residue and Withdrawal Periods
To ensure consumer safety, it is crucial to observe a withdrawal period after treatment to allow

for the depletion of oxytetracycline residues from the edible tissues of the fish. The withdrawal

period can vary significantly based on the fish species, water temperature, and the dose

administered. The Maximum Residue Limit (MRL) for oxytetracycline in fish muscle is generally

100-200 µg/kg (0.1-0.2 ppm).

Fish Species
Water Temp.
(°C)

Dosage
Withdrawal
Period (days)

Reference

Rainbow Trout 9 ± 0.8
60 mg/kg/day for

7 days (oral)
50 - 56

Red Tilapia 27.3 ± 0.5
80 mg/kg for 10

days (oral)
17 - 18

Red Tilapia 27.3 ± 0.7
10 ppm for 4

days (bath)
12.5 - 16

Tilapia -
80 mg/kg for 5

days (oral)
6

Various Species -
20 mg/L for 1

hour (bath)

21 (single

treatment)

Various Species -
20 mg/L for 1

hour (bath)

60 (multiple

treatments)
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Experimental Protocols
Protocol 1: Preparation of Medicated Feed
Objective: To prepare a homogenous medicated feed with a specified concentration of

oxytetracycline.

Materials:

Oxytetracycline dihydrate powder (e.g., Terramycin® 200 for Fish)

Standard fish feed pellets

Fish oil or a suitable binder

Accurate scale

Feed mixer

Procedure:

Calculate Dosage: Determine the total biomass of fish to be treated and the target daily

dosage of oxytetracycline (mg/kg of fish).

Determine Feed Amount: Calculate the total amount of feed required for the treatment period

based on the daily feeding rate of the fish.

Weigh Oxytetracycline: Accurately weigh the required amount of oxytetracycline powder.

Coat Feed: In a feed mixer, lightly coat the fish feed pellets with fish oil. The oil acts as a

binder for the antibiotic powder.

Add Oxytetracycline: Gradually add the weighed oxytetracycline powder to the oil-coated

pellets while the mixer is running.

Mix Thoroughly: Continue mixing for at least 10-15 minutes to ensure a uniform distribution

of the medication on the feed.

Storage: Store the medicated feed in a cool, dry place away from direct sunlight.
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Preparation of Medicated Feed

Calculate Dosage & Feed Amount Weigh Oxytetracycline

Add Oxytetracycline to Feed

Coat Feed with Binder

Mix Thoroughly Store Medicated Feed

Bath Treatment Protocol

Prepare Treatment Tank Calculate & Weigh OTC Dissolve OTC Add OTC to Tank Transfer Fish Monitor During Treatment Return Fish to Holding Tank
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HPLC Analysis Workflow

Sample Homogenization
& Extraction

Centrifugation

Solid-Phase Extraction (SPE)
Cleanup

Elution & Reconstitution

HPLC Injection & Separation

Detection & Quantification

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxytetracycline Mechanism of Action

Oxytetracycline
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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